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Executive Summary
Dihydromyrcenol (CAS 18479-58-8) is a widely used fragrance ingredient with a fresh, citrus-

like scent. Its extensive use in consumer products necessitates a thorough understanding of its

environmental fate and potential ecological impact. This technical guide provides a

comprehensive overview of the biodegradability, bioaccumulation potential, and ecotoxicity of

dihydromyrcenol. Based on standardized testing, dihydromyrcenol is classified as readily

biodegradable and inherently biodegradable. It exhibits a low to moderate potential for

bioaccumulation and is not considered to be Persistent, Bioaccumulative, and Toxic (PBT). This

document synthesizes key data, outlines experimental protocols, and presents visual workflows

to serve as a resource for researchers, scientists, and drug development professionals.

Introduction
Dihydromyrcenol, chemically known as 2,6-Dimethyl-7-octen-2-ol, is a monoterpenoid

alcohol. It is a colorless liquid extensively used in the fragrance industry, particularly in soaps,

detergents, and fine fragrances, to impart a fresh lime and citrus-floral aroma[1][2][3][4]. Given

its high volume of use, exceeding 1000 metric tons per year globally, its behavior and

persistence in the environment are of significant interest[2][3]. This guide details the available

scientific data on its environmental characteristics.
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Physicochemical Properties
The environmental distribution and behavior of a chemical are largely dictated by its

physicochemical properties. Key properties for dihydromyrcenol are summarized in the table

below.

Property Value Reference

Molecular Formula C₁₀H₂₀O [1][2][5][6][7]

Molecular Weight 156.27 g/mol [1][2][3][5][7]

Appearance Colorless liquid [1][2][5][8][9]

Boiling Point
194.00 to 197.00 °C @ 760.00

mm Hg
[5][9][10]

Vapor Pressure 0.165 mmHg @ 25°C [5][8]

Water Solubility 939 mg/L at 20°C [2]

Log P (Octanol/Water Partition

Coefficient)
3.25 [2][5][11]

Specific Gravity 0.83 - 0.839 [10][12]

Flash Point 76°C - 77°C [5][7][8][9]

Environmental Fate
Biodegradability
Biodegradation is a key process for the removal of organic substances from the environment.

Dihydromyrcenol has been assessed for both ready and inherent biodegradability using

standardized OECD test guidelines.

Ready Biodegradability: A study following the OECD 301F guideline (Manometric

Respirometry) demonstrated that dihydromyrcenol is readily biodegradable[10]. Another

source indicates 72% degradation in an aerobic biodegradability test over 28 days (OECD

Test Guideline 301B), also classifying it as readily biodegradable[13][14]. The pass level for
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ready biodegradability in these respirometric methods is 60% of the theoretical oxygen

demand (ThOD) reached within a 10-day window during the 28-day test[15][16].

Inherent Biodegradability: In an inherent biodegradability test using the Respirometric

Method (OECD 302C), dihydromyrcenol showed 77% biodegradation after just 9 days,

classifying it as inherently biodegradable[10].

Test Type Guideline Duration Result
Classificati
on

Reference

Ready

Biodegradabil

ity

OECD 301F 28 days 80%

Readily

Biodegradabl

e

[10]

Ready

Biodegradabil

ity

OECD 301B 28 days 72%

Readily

Biodegradabl

e

[13]

Inherent

Biodegradabil

ity

OECD 302C 28 days
77% after 9

days

Inherently

Biodegradabl

e

[10]

Abiotic Degradation
Abiotic degradation processes, such as hydrolysis and phototransformation, can also

contribute to the removal of chemicals from the environment.

Hydrolysis: As a tertiary alcohol, dihydromyrcenol is stable to hydrolysis under normal

environmental conditions (pH 4-9). Esters of dihydromyrcenol, however, are expected to be

readily hydrolyzed to dihydromyrcenol and the corresponding acid[12][17].

Photodegradation: While specific photodegradation studies are not detailed in the provided

results, its ultraviolet/visible (UV/Vis) spectra suggest it is not expected to be photoirritating

or photoallergenic, implying limited absorption in the environmentally relevant UV

spectrum[10].

Bioaccumulation Potential
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Bioaccumulation is the process by which chemicals are taken up by an organism from the

environment, resulting in a concentration greater than that in the surrounding medium. The

potential for bioaccumulation is often estimated using the octanol-water partition coefficient

(Log P or Log Kow) and measured by the bioconcentration factor (BCF).

Dihydromyrcenol has a Log P of 3.25, suggesting a moderate potential for bioaccumulation[2]

[5][11]. However, experimental data indicates a low potential. It is not considered to be

bioaccumulative as per the International Fragrance Association (IFRA) Environmental

Standards[10].

Parameter Value Interpretation Reference

Log P (Log Kow) 3.25
Moderate potential for

bioaccumulation
[2][5][11]

Bioconcentration

Factor (BCF)
64.8

Low bioaccumulation

potential
[11]

Bioaccumulation

Assessment

Screening-level: 90

L/kg
Not Bioaccumulative [10]

Mobility in Soil
The mobility of a chemical in soil is predicted by its organic carbon-normalized adsorption

coefficient (Koc). A Log Koc of 2.251 has been reported for dihydromyrcenol, which suggests

moderate mobility in soil[11].

Ecotoxicity
Ecotoxicity data is crucial for assessing the potential risk of a substance to aquatic organisms.

Acute toxicity data is available for fish, aquatic invertebrates, and algae.
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Organism Test Type Guideline Endpoint
Value
(mg/L)

Reference

Fish
96-h Acute

Toxicity
- LC50 27.8 [10][11]

Aquatic

Invertebrates

(Daphnia

magna)

48-h

Immobilizatio

n

OECD 202 EC50 38 [11][13]

Algae

(Desmodesm

us

subspicatus)

72-h Growth

Inhibition
OECD 201 EC50 80 [11][13]

Crustacea Chronic - NOEC 17 [11]

Experimental Protocols
Ready Biodegradability - OECD 301F: Manometric
Respirometry
Objective: To determine the ready biodegradability of dihydromyrcenol by measuring oxygen

consumption. A substance is considered readily biodegradable if it reaches 60% of its

theoretical oxygen demand (ThOD) within a 10-day window in a 28-day period[15][16].

Methodology:

Test Substance Preparation: A known concentration of dihydromyrcenol is added to a

mineral medium. Dihydromyrcenol is poorly soluble, so appropriate dispersion methods are

required.

Inoculum: The inoculum is typically activated sludge from a domestic wastewater treatment

plant, prepared to a specific concentration of microorganisms.

Test Vessels: The test is conducted in sealed vessels (respirometers) containing the mineral

medium, the test substance, and the inoculum. A headspace of air or oxygen is left in the
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vessel[16].

Controls:

Blank Control: Contains only inoculum and mineral medium to measure endogenous

respiration.

Reference Control: Contains a readily biodegradable substance (e.g., sodium benzoate) to

verify the viability of the inoculum.

Toxicity Control: Contains the test substance and the reference substance to check for

inhibitory effects of the test substance.

Incubation: Vessels are incubated in the dark at a constant temperature (e.g., 20-25°C) for

28 days with continuous stirring[15][18].

Measurement: The consumption of oxygen is measured over the 28-day period using a

pressure sensor that detects the drop in gas pressure as oxygen is consumed and carbon

dioxide is trapped by a potassium hydroxide solution[16][19].

Calculation: The percentage of biodegradation is calculated by comparing the measured

oxygen consumption (corrected for the blank) with the theoretical oxygen demand (ThOD) of

dihydromyrcenol.

Inherent Biodegradability - OECD 302C: Modified MITI
Test (II)
Objective: To evaluate the inherent biodegradability of a substance by measuring oxygen

consumption in a closed-system respirometer with a higher concentration of microorganisms

than in ready biodegradability tests[20][21][22][23].

Methodology:

Test Substance and Inoculum: The test substance is exposed to a relatively high

concentration of activated sludge from a domestic wastewater treatment plant[20]. The test is

suitable for water-soluble, poorly soluble, and volatile substances.
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Apparatus: An automated closed-system oxygen consumption measuring apparatus (BOD-

meter) is used[21][23].

Test Vessels: The test chemical is added to several vessels with varying concentrations,

along with the inoculum and mineral medium[21].

Controls: A blank control (inoculum only) and a reference control (e.g., aniline) are run in

parallel to check inoculum activity[21]. A toxicity control may also be included.

Incubation: The test is typically run for 28 days in the dark at a controlled temperature[20].

Measurement: The biochemical oxygen demand (BOD) is measured continuously and

automatically throughout the test period[21]. At the end of the test, supplemental chemical

analyses (e.g., dissolved organic carbon, residual chemical concentration) can be

performed[21][23].

Calculation: The percentage of degradation is calculated based on the measured BOD,

corrected for the blank, and compared to the theoretical oxygen demand (ThOD) or based

on the removal of the test substance. A result of >70% degradation indicates inherent

biodegradability[20].
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Logical Framework for PBT Assessment
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Caption: Logical workflow for the PBT assessment of Dihydromyrcenol.

General Experimental Workflow for Biodegradability
Testing
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Caption: General experimental workflow for ready biodegradability testing.
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Plausible Biodegradation Pathway of Dihydromyrcenol
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Caption: Plausible metabolic pathways for dihydromyrcenol biodegradation.
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The environmental risk of a chemical is determined by comparing the Predicted Environmental

Concentration (PEC) with the Predicted No Effect Concentration (PNEC). A comprehensive

safety assessment by the Research Institute for Fragrance Materials (RIFM) concluded that

dihydromyrcenol is not Persistent, Bioaccumulative, and Toxic (PBT) according to the IFRA

Environmental Standards[10]. The risk quotients (PEC/PNEC), based on its use in Europe and

North America, are less than 1, indicating that dihydromyrcenol presents a negligible risk to

the aquatic environment at current usage levels[10][24].

Conclusion
The available data from standardized tests demonstrate that dihydromyrcenol is readily and

inherently biodegradable, indicating it is unlikely to persist in the environment. Its potential for

bioaccumulation is low, and it is not classified as PBT. While it shows acute toxicity to aquatic

organisms, the environmental risk is considered low at current usage volumes due to its rapid

removal from the environment through biodegradation. This profile suggests that

dihydromyrcenol is unlikely to pose a significant long-term risk to the environment.

Need Custom Synthesis?
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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